Sulfide

• IUPAC Name: sulfide
• InChI: InChI=1S/S/q-2
• InChI Key: UCKMPCXJQFINFW-UHFFFAOYSA-N
• Canonical SMILES: [S-2]
• Molecular Formula: S-2
• DSSTOX Substance ID: DTXSID20872928
• Molecular Weight: 32.07 g/mol
• Physical Description: Solid
• CAS RN: 18496-25-8
• Melting Point: 112 °C

Description

Sulfide is a term used to describe a class of chemical compounds that contain the element sulfur. There are three classes of sulfides: inorganic sulfides, organic sulfides (sometimes called thioethers), and phosphine sulfides. Inorganic sulfides are ionic compounds containing the negatively charged sulfide ion, S²⁻. Organic sulfides are compounds in which a sulfur atom is covalently bonded to two organic groups. Sulfides of many important metallic elements are naturally occurring minerals.

Synthesis Analysis

Most metals react directly with sulfur to form metal sulfides. In addition to direct combination of the elements as a method of preparing sulfides, they can also be produced by reduction of a sulfate by carbon or by precipitation from acidic aqueous solution by hydrogen sulfide, H₂S, or from basic solution by ammonium sulfide, (NH₄)₂S. Another method, particularly suitable for water-soluble sulfides, involves bubbling H₂S into a basic solution of the metal to give the metal hydrogen sulfide, MHS.

Molecular Structure Analysis

Sulfide minerals are an important group of ore minerals and a major source of non-ferrous and precious metals. Sulfide minerals are known for high conductivity, which determines the abrupt change in the potential at the sulfide–solution interface. Sulfides such as pentlandite, covellite, galena, and pyrrhotite are close to metals in terms of conductivity.

Chemical Reactions Analysis

Sulfide is a strong base, so solutions of sulfide in water are basic, due to hydrolysis. Sulfide solutions develop the characteristic rotten-egg odor of H₂S as a result of this hydrolysis. Many sulfide salts are insoluble in acidic or basic solution.

Physical And Chemical Properties Analysis

Sulfide minerals are known for high conductivity, which determines the abrupt change in the potential at the sulfide–solution interface. Sulfides such as pentlandite, covellite, galena, and pyrrhotite are close to metals in terms of conductivity. Sulfide is a strong base, so solutions of sulfide in water are basic, due to hydrolysis.

Scientific Research Applications

1. Metal Sulfides in Renewable Energy

Metal sulfides are gaining attention for their applications in renewable energy. These materials are semiconducting compounds where sulfur is combined with metal ions. Their diverse range enables them to demonstrate unique chemical, physical, and electronic phenomena. Metal sulfides are particularly significant in hydrogen energy production, including electrocatalytic hydrogen generation, photocatalytic hydrogen generation, and photoelectrochemical water splitting. Innovations in this field aim to exploit structural tuning, doping, and defect control to enhance performance in energy materials (Chandrasekaran et al., 2019).

2. Sulfide Solid Electrolytes in Lithium Batteries

Sulfide solid electrolytes are crucial in the development of all-solid-state lithium batteries (ASSLBs). Their structure and high conductivity, which can be improved through doping, make them suitable for various battery applications. Stability is a key focus, with research exploring how to enhance stability with lithium metal, active materials, and humid air. The categorization of sulfide electrolytes in ASSLBs, along with strategies for ensuring contact between the electrolyte and electrode, is a significant area of study (Chen et al., 2018).

3. Metal Sulphide Precipitation in Industrial Processes

Metal sulphide precipitation is a complex field, integrating fundamental and applied studies. It plays a crucial role in industrial and effluent treatment processes, such as Acid Mine Drainage (AMD) treatment and hydrometallurgical applications. Fundamental research delves into the mechanistic aspects of metal sulphide precipitation, while applied studies focus on metal removal, reaction kinetics, and crystallization kinetics of particles. Future research seeks to develop robust measurement techniques and understand the complex aqueous chemistry involved (Lewis, 2010).

4. Sulfur-Containing Polymers

Sulfur-containing polymers, encompassing various classes like polyamides and polyimides, exhibit unique properties due to sulfur-based groups such as thiophene, sulfide, and sulfone. Their applications range from optically active materials to flame retardants and fuel cells. Research focuses on the design, synthesis, and application of these polymers, exploiting their special features for high-performance characteristics (Kausar et al., 2014).

5. Sulfide in Environmental Microbiology

Sulfide plays a significant role in environmental microbiology, especially in the context of sulfur oxidizing bacteria. It has applications in wastewater treatment, where sulfide oxidizing bacteria can produce elemental sulfur for removal. The anammox process, which involves anaerobic oxidation of ammonium with nitrite, is a key focus area. This process has major implications for nitrogen cycling in the marine environment (Kuenen, 2019).

Mechanism of Action

The underlying mechanism of action of sulfide is deciphered as the persulfidation of specific targets, regulating the pro- or anti-autophagic role of sulfide with a cell survival outcome.

Safety and Hazards

Hydrogen sulfide is a highly flammable, explosive gas, and can cause possible life-threatening situations if not properly handled. In addition, hydrogen sulfide gas burns and produces other toxic vapors and gases, such as sulfur dioxide.

Future Directions

The environmental stability of sulfide-based solid-state electrolytes is one of the critical aspects due to the possible decomposition, and ionic conductivity change will affect the fabrication and electrochemical performance of the batteries. The main target of this review is to gain insights and provide useful guidance to further improve the environmental stability of sulfide solid-state electrolytes, which will finally promote the commercialization of sulfide-based all-solid-state batteries.